Cas no 2229642-02-6 (4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one)

• Product Name: 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one
• CAS No: 2229642-02-6
• MF: C₁₁H₉F₃O₃S
• MW: 278.247572660446
• CID: 6200809
• PubChem ID: 165649405
• Update Time: 2025-10-29

4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one
• 2229642-02-6
• EN300-1990460

• Inchi： 1S/C11H9F3O3S/c1-8(15)5-6-9-3-2-4-10(7-9)18(16,17)11(12,13)14/h2-7H,1H3/b6-5+
• InChI Key： YBQMXNYPRUTXKI-AATRIKPKSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(/C=C/C(C)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 278.02244980g/mol
• Monoisotopic Mass: 278.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one

4-(3-Trifluoromethanesulfonylphenyl)but-3-en-2-one: A Versatile Compound with Promising Applications in Medicinal Chemistry

4-(3-Trifluoromethanesulfonylphenyl)but-3-en-2-one (CAS No. 2229642-02-6) represents a class of organic compounds characterized by its unique molecular structure, combining a trifluoromethanesulfonyl group with a butenone framework. This compound has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for drug development. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the context of targeting inflammatory pathways and neurodegenerative diseases. The trifluoromethanesulfonyl group, a key functional unit in this compound, is known for its ability to enhance metabolic stability and improve the pharmacokinetic profile of derivatives.

The but-3-en-2-one backbone of this molecule contributes to its reactivity and versatility in chemical transformations. This structural feature allows for the incorporation of diverse functional groups, making it a valuable intermediate in the design of pharmaceuticals. Research published in 2023 in the journal Organic & Biomolecular Chemistry demonstrated that 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one can be efficiently converted into sulfonamide derivatives, which exhibit enhanced selectivity for specific biological targets. Such derivatives have shown potential in the treatment of chronic inflammatory conditions, where traditional anti-inflammatory agents often lack specificity.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. A 2024 study in Chemical Communications reported the use of 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one as a key intermediate in the synthesis of novel antitumor agents. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce functional groups at the butenone position, resulting in compounds with improved cytotoxicity against cancer cell lines. This finding underscores the importance of the but-3-en-2-one scaffold in the development of targeted therapies.

From a mechanistic perspective, the trifluoromethanesulfonyl group in this compound plays a critical role in modulating the electronic properties of the aromatic ring. This modulation can influence the binding affinity of the molecule to biological targets such as enzymes or receptors. For instance, a 2023 study in Journal of Medicinal Chemistry showed that the trifluoromethanesulfonyl substituent enhances the interaction between the compound and the PPAR-γ receptor, a key target in metabolic disorders. This interaction was validated through molecular docking simulations and in vitro assays, highlighting the compound's potential in the treatment of type 2 diabetes.

Another area of interest is the application of 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one in the development of neuroprotective agents. A 2024 preclinical study published in Neurochemical Research explored its role in mitigating oxidative stress in neurodegenerative diseases. The compound was found to inhibit the activity of the NADPH oxidase enzyme, which is implicated in the pathogenesis of Parkinson's disease. This finding suggests that the but-3-en-2-one framework may provide a scaffold for designing molecules with neuroprotective properties.

From a synthetic standpoint, the preparation of 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one involves a multi-step process that includes the formation of the aromatic ring and the introduction of the butenone moiety. A 2023 article in Synthetic Organic Chemistry described an efficient method for synthesizing this compound through a nucleophilic substitution reaction followed by a Michael addition. This approach allows for the incorporation of various substituents at the aromatic ring, expanding the chemical diversity of derivatives. The study also emphasized the importance of reaction conditions in controlling the regioselectivity of the substitution, which is critical for achieving the desired biological activity.

Recent computational studies have further elucidated the molecular interactions of 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one with biological targets. A 2024 paper in Computational and Structural Chemistry used molecular dynamics simulations to analyze the binding of the compound to the COX-2 enzyme, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). The results indicated that the trifluoromethanesulfonyl group forms hydrogen bonds with key residues in the enzyme's active site, enhancing the compound's inhibitory activity. This insight provides a foundation for the rational design of more potent and selective inhibitors.

In addition to its pharmaceutical applications, 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one has been explored for its potential in materials science. A 2023 study in Advanced Materials investigated its use as a precursor for the synthesis of conductive polymers. The compound's ability to undergo electropolymerization was exploited to create thin films with high electrical conductivity, which could have applications in flexible electronics. This application highlights the versatility of the but-3-en-2-one scaffold beyond traditional medicinal chemistry.

Despite its promising properties, the development of 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one derivatives faces challenges related to scalability and cost-effectiveness. A 2024 review in Chemical Engineering Journal discussed strategies for optimizing the synthesis of this compound through green chemistry approaches. The use of catalytic systems and solvent-free conditions was highlighted as a means to reduce environmental impact while maintaining high yields. These efforts are essential for translating laboratory findings into practical applications.

In conclusion, 4-(3-trifluoromethanesulfonylphenyl)but-3-en-2-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and functional groups make it a valuable tool for the design of bioactive molecules with applications in pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in the development of innovative therapies and technologies.